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Compound of Interest

Compound Name: GSK3117391

Cat. No.: B607823 Get Quote

For Researchers, Scientists, and Drug Development Professionals: A comprehensive guide to

the safe handling, personal protective equipment (PPE), and disposal of the potent histone

deacetylase (HDAC) inhibitor, GSK3117391.

This document provides critical safety and logistical information for the laboratory use of

GSK3117391. Adherence to these guidelines is essential to ensure personnel safety and to

maintain a safe research environment. The information herein is based on the known hazard

classifications of GSK3117391 and general best practices for handling potent chemical

compounds.

Hazard Identification and Classification
GSK3117391 is a potent compound with the following Globally Harmonized System (GHS)

classifications:

Acute Toxicity 4, Oral: Harmful if swallowed.[1]

Germ Cell Mutagenicity 2: Suspected of causing genetic defects.[1]

Reproductive Toxicity 2: Suspected of damaging fertility or the unborn child.[1]

Due to these significant health risks, all handling of GSK3117391 must be conducted with

appropriate engineering controls and personal protective equipment.
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Personal Protective Equipment (PPE)
The selection and correct use of PPE are paramount to prevent exposure. The following table

summarizes the minimum recommended PPE for laboratory activities involving GSK3117391.

Activity Gloves
Eye/Face

Protection

Respiratory

Protection
Lab Coat/Gown

Weighing and

Aliquoting (Solid)

Double-gloved

with

chemotherapy-

rated nitrile

gloves

Chemical safety

goggles and a

face shield

NIOSH-approved

N95 or higher

respirator

Disposable,

solid-front gown

with tight-fitting

cuffs

Solution

Preparation

Double-gloved

with

chemotherapy-

rated nitrile

gloves

Chemical safety

goggles

Work in a

certified chemical

fume hood

Disposable,

solid-front gown

with tight-fitting

cuffs

In Vitro/In Vivo

Dosing

Double-gloved

with

chemotherapy-

rated nitrile

gloves

Chemical safety

goggles

Work in a

certified chemical

fume hood or

biological safety

cabinet

Disposable,

solid-front gown

with tight-fitting

cuffs

Waste Disposal

Double-gloved

with

chemotherapy-

rated nitrile

gloves

Chemical safety

goggles

As required by

the primary

handling activity

Disposable,

solid-front gown

with tight-fitting

cuffs

Operational Plan for Safe Handling
A systematic approach to handling GSK3117391 is crucial to minimize the risk of exposure.

The following workflow outlines the key steps from preparation to disposal.
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Workflow for Safe Handling of GSK3117391

Preparation

Experimentation

Cleanup and Disposal

Don Appropriate PPE

Prepare Work Area in a Fume Hood

Weigh Solid GSK3117391

Dissolve in Appropriate Solvent

Perform Experimental Dosing

Observation and Data Collection

Decontaminate Work Surfaces

Segregate and Dispose of Waste

Doff PPE Correctly

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of GSK3117391.
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Experimental Protocols
1. Weighing and Aliquoting Solid GSK3117391:

Always perform this task within a certified chemical fume hood with the sash at the lowest

practical height.

Use a dedicated, calibrated analytical balance.

To minimize static, use anti-static weighing dishes.

Handle the solid compound with chemical-resistant spatulas.

After weighing, securely cap the stock container and the aliquoted amount.

Decontaminate the balance and surrounding surfaces with an appropriate solvent (e.g., 70%

ethanol) followed by a suitable laboratory detergent.

2. Preparation of GSK3117391 Solutions:

All solution preparations must be carried out in a certified chemical fume hood.

Use appropriate solvents as determined by your experimental protocol.

Add the solvent to the weighed GSK3117391 slowly to avoid splashing.

If sonication is required for dissolution, ensure the vial is securely capped and placed in a

secondary container within the sonicator.

Clearly label the final solution with the compound name, concentration, solvent, date of

preparation, and appropriate hazard symbols.

Disposal Plan
Proper disposal of GSK3117391 and contaminated materials is critical to prevent

environmental contamination and accidental exposure.
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Waste Type Disposal Procedure

Solid GSK3117391

Dispose of as hazardous chemical waste in a

clearly labeled, sealed container. Follow all

institutional and local regulations.

Contaminated Labware (e.g., vials, pipette tips)
Place in a designated hazardous waste

container lined with a chemically resistant bag.

Contaminated PPE (e.g., gloves, gown)

Place in a designated hazardous waste

container lined with a yellow chemotherapy

waste bag.

Liquid Waste (Solutions containing

GSK3117391)

Collect in a sealed, labeled, and chemically

compatible hazardous waste container. Do not

pour down the drain.

Disclaimer: The information provided in this document is intended as a guide for trained

laboratory personnel. A complete Safety Data Sheet (SDS) for GSK3117391 should be

obtained from the supplier and consulted for the most detailed and specific safety information.

Always consult with your institution's Environmental Health and Safety (EHS) department for

guidance on specific procedures and compliance with local regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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and industry.
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